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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and procedural guidance for the handling and disposal of 2-
Methoxybenzoyl chloride. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Methoxybenzoyl chloride

Synonyms: o-Anisoyl chloride, 2-Anisoyl chloride, 2-Methoxybenzoic acid chloride[1]

CAS Number: 21615-34-9[1]

Molecular Formula: C₈H₇ClO₂[1][2]

Molecular Weight: 170.59 g/mol [2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methoxybenzoyl chloride is a corrosive and combustible liquid that poses significant health

risks upon exposure.[1][3][4] It is crucial to handle this chemical with appropriate engineering

controls and personal protective equipment to minimize risk.
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Primary Hazards:

Causes severe skin burns and eye damage.[2][5]

May cause respiratory irritation.[2]

May cause an allergic skin reaction.[5]

Combustible liquid.[1][3]

Reacts with water and moisture.[4][6]

The following table summarizes the mandatory personal protective equipment for handling 2-
Methoxybenzoyl chloride.
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PPE Category Specification Justification

Eye and Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A faceshield

is also recommended.[1][3]

Protects against splashes and

vapors that can cause severe

eye irritation and burns.[1]

Hand

Wear appropriate protective

gloves (e.g., chemically

impermeable gloves). Gloves

must be inspected prior to use.

[1][5]

Prevents skin contact which

can cause severe burns and

potential allergic reactions.[1]

[5]

Body

Wear appropriate protective

clothing to minimize contact

with skin.[1] Fire/flame

resistant and impervious

clothing is recommended.[5]

Protects against accidental

spills and splashes.

Respiratory

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use. A type ABEK

(EN14387) respirator filter is

suggested.[1]

Protects against inhalation of

vapors which may cause

severe irritation of the

respiratory tract.[1] A full-face

respirator should be used if

exposure limits are exceeded

or irritation is experienced.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount to ensure safety when working with 2-
Methoxybenzoyl chloride.
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Figure 1. Standard operational workflow for handling 2-Methoxybenzoyl chloride.
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Preparation:

Always work within a certified chemical fume hood to control vapor exposure.[7]

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[3][7]

Don all required personal protective equipment as detailed in the PPE table.

Assemble all necessary glassware and reagents before handling the chemical.

Handling:

When dispensing, do so slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent reaction with moisture in the

air.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong bases, and alcohols.[1][3] It should be stored under

nitrogen and refrigerated (approximately 4°C).[1][7]

In Case of a Spill:

Evacuate personnel to a safe area.

Remove all sources of ignition.[1][5]

Absorb the spill with an inert, dry material such as sand or earth, and place it into a

chemical waste container.[1] Do not use water.[7]

Provide ventilation.[1]

Disposal Plan
Proper disposal of 2-Methoxybenzoyl chloride and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Pathway:

Waste Generation Containerization

Final Disposal

Unused/Waste
2-Methoxybenzoyl chloride
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Waste Container
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Waste Disposal Company
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Figure 2. Disposal pathway for 2-Methoxybenzoyl chloride waste.

Waste Collection:

Do not dispose of 2-Methoxybenzoyl chloride down the drain.

Collect unused or waste material in a designated, properly labeled, and sealed container

for halogenated organic waste.

Contaminated materials such as gloves, absorbent pads, and disposable lab coats should

be placed in a separate, labeled container for solid chemical waste.

Rinse contaminated glassware with an appropriate organic solvent (e.g., acetone) and

collect the rinsate as hazardous waste.

Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and

away from incompatible materials.

Final Disposal:
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Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[5] This typically involves arranging for pickup by a licensed hazardous

waste disposal company.[8]

Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning, or

punctured and disposed of in a sanitary landfill where permitted.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][5] Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[5]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Seek

immediate medical attention.[1] Wash

contaminated clothing before reuse.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do so.[5] Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting.[1][5] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[1] Never give anything by mouth to an

unconscious person.[1][5] Seek immediate

medical attention.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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